molecular formula C16H12O5S B8525339 2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]- CAS No. 200055-89-6

2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]-

Cat. No.: B8525339
CAS No.: 200055-89-6
M. Wt: 316.3 g/mol
InChI Key: AGSIRLLERPDOJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]- is a useful research compound. Its molecular formula is C16H12O5S and its molecular weight is 316.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-1-Benzopyran-2-one, 4-[[(4-methylphenyl)sulfonyl]oxy]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

200055-89-6

Molecular Formula

C16H12O5S

Molecular Weight

316.3 g/mol

IUPAC Name

(2-oxochromen-4-yl) 4-methylbenzenesulfonate

InChI

InChI=1S/C16H12O5S/c1-11-6-8-12(9-7-11)22(18,19)21-15-10-16(17)20-14-5-3-2-4-13(14)15/h2-10H,1H3

InChI Key

AGSIRLLERPDOJX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=O)OC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-hydroxycoumarin (30.7 mmol, 4.98 g) and triethylamine (37.3 mmol, 5.2 mL) in THF (50 mL) is cooled to (0° C.). A THF solution (50 mL) of p-toluenesulfonyl chloride (33.5 mmol, 6.45 g) is added dropwise The mixture is stirred at 0° C. for 1.5 hrs., is filtered and the solid is washed with EtOAc. The filtrate is concentrated under reduced pressure and Et2O is added. The resulting precipitate is filtered, is washed with Et2O and is dried to afford the title compound (7.57 g, 79%); 1H NMR (CDCl3, 300 MHz) δ 7.91 (2H, m), 7.61 (2H, m), 7.34 (4H, m), 6.31 (1H, s), 1.55 (3H, s); MS (ESI, Pos.) calcd for C16H12O5S m/z [M+H]=317.0, found 317.0.
Quantity
4.98 g
Type
reactant
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
6.45 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
79%

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